2-(4-bromophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C11H10BrN3OS/c1-7-14-15-11(17-7)13-10(16)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,13,15,16)
• InChI Key: FTPZMYIVHFCBHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C11H10BrN3OS
• DSSTOX Substance ID: DTXSID60350013
• Molecular Weight: 312.19 g/mol
• CAS RN: 349536-88-5

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the formation of thiadiazole derivatives from appropriate precursors. In one study, a series of N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives were synthesized, indicating the complexity and versatility of synthetic routes for thiadiazole compounds (Wang et al., 2010).

Molecular Structure Analysis

Molecular structure analysis reveals that such compounds can adopt specific spatial configurations. For instance, the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides showed near "V" shapes with angles between aromatic planes, demonstrating the impact of substitution on the molecule's geometry (Boechat et al., 2011).

Chemical Reactions and Properties

The chemical behavior of such compounds often involves interactions with biological targets, as observed in the synthesis and evaluation of analogs for their inhibitory activities. The ability to modify their structure and introduce various substituents allows for the exploration of their chemical reactivity and potential biological activities (Shukla et al., 2012).

Physical Properties Analysis

Physical properties, including solubility and stability, play crucial roles in the practical applications of these compounds. Through structural modifications, it's possible to enhance desirable physical properties, such as solubility in biological media, which is essential for pharmacological applications (Abbasi et al., 2018).

Chemical Properties Analysis

The chemical properties, such as acidity and basicity, significantly impact the compound's reactivity and interactions with other molecules. Detailed studies, including pKa determination, provide insights into the behavior of these compounds in various environments, which is critical for designing molecules with specific functions (Duran & Canbaz, 2013).